Cas no 76074-47-0 (5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine)

• Product name: 5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 76074-47-0
• MF: C₉H₉N₃S
• MW: 191.25286
• MDL: MFCD00788171
• CID: 1066536
• PubChem ID: 590957

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(m-tolyl)-1,3,4-thiadiazol-2-amine
• 5-m-Tolyl-[1,3,4]thiadiazol-2-ylamine
• 2-Amino-5-m-tolyl-1,3,4-thiadiazol
• 5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
• SR-01000436275-1
• AKOS000225626
• EU-0005303
• 2-amino-5-(m-tolyl)-1,3,4-thiadiazole
• CCG-106888
• 5-(3-Methylphenyl)-1,3,4-thiadiazol-2-amine #
• BDA07447
• 5-m-Tolyl-[1,3,4]thiadiazol-2-ylamine, AldrichCPR
• 5-m-tolyl-1,3,4-thiadiazol-2-amine
• MFCD00788171
• SCHEMBL11337791
• SY112334
• 1,3,4-Thiadiazol-2-amine, 5-(3-methylphenyl)-
• Z57148449
• Oprea1_270861
• Oprea1_499649
• MLS000068243
• CS-0071114
• EN300-1265203
• HMS2289E19
• SR-01000436275
• AMY27060
• 76074-47-0
• SMR000009629
• F1386-0068
• DTXSID70343618
• DS-10431
• LPOIZXBPFTXVAO-UHFFFAOYSA-N
• CHEMBL1366084
• BB 0253988
• DB-123655
• STK042431

• MDL： MFCD00788171
• Inchi： InChI=1S/C9H9N3S/c1-6-3-2-4-7(5-6)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
• InChI Key： LPOIZXBPFTXVAO-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=NNC(=N)S2

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 2.67690

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Security Information

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%